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Compound of Interest

Methyl 3-
Compound Name:
(benzylamino)propanoate

Cat. No.: B016535

An In-depth Technical Guide to the Safety and Handling of Methyl 3-
(benzylamino)propanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Methyl 3-
(benzylamino)propanoate (CAS RN: 23574-01-8). The following sections detail the known
properties, hazards, and necessary precautions for the safe use of this compound in a
laboratory and research setting.

Chemical and Physical Properties

Limited quantitative data is available for the specific physical and chemical properties of Methyl
3-(benzylamino)propanoate. The following table summarizes the available information.
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Property Value Source
Molecular Formula C11H15NO2 [1]
Molecular Weight 193.24 g/mol [1]
Boiling Point 145-147°C at 7 mmHg [1]
Density 1.049 + 0.06 g/cm3 (Predicted)  [1]
Refractive Index 1.52 [1]
Form 0]] [1]
Color Colourless [1]

. Chloroform (Slightly), Methanol
Solubility (Slightly) [1]

pKa 8.41 £ 0.19 (Predicted) [1]

Room temperature, under inert
Storage Temperature ) [1]
atmosphere, in a dark place

Hazard Identification and GHS Classification

According to the Safety Data Sheet from Tokyo Chemical Industry (TCI), Methyl 3-
(benzylamino)propanoate is not classified as a hazardous substance or mixture under the
Globally Harmonized System (GHS). However, it is crucial to handle all chemicals with care, as
comprehensive toxicological data may not be available. The primary hazards are associated
with potential eye, skin, and respiratory irritation upon contact.

Toxicological Data

There is a lack of specific quantitative toxicological data for Methyl 3-
(benzylamino)propanoate in the publicly available literature and safety data sheets.

Metric Value Source

LD50/LC50 Not available [2]
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Given the absence of comprehensive toxicity data, it is prudent to treat this compound with a
high degree of caution and minimize exposure.

Handling and Storage

Proper handling and storage procedures are essential to ensure safety in the laboratory.

Safe Handling Workflow

The following diagram outlines the recommended workflow for safely handling Methyl 3-
(benzylamino)propanoate.
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Preparation

Don appropriate PPE:
- Safety glasses with side shields
- Chemical-resistant gloves
- Lab coat

:

Work in a well-ventilated area
or a chemical fume hood.

- J

4 N

Handling
v

Dispense the required amount
of Methyl 3-(benzylamino)propanoate.

:

Avoid contact with eyes, skin,
and clothing.

l

G)o not breathe vapor or mist}

- J

4 )

Post-Handling
v

in a cool, dry, and dark place.

,

Clean the work area thoroughly.

:

GNash hands after handling}
-

Store in a tightly closed containeﬁ

J
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Safe Handling Workflow

Storage Conditions
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Store Methyl 3-(benzylamino)propanoate in a tightly closed container in a cool, dry, and well-
ventilated area. It should be stored under an inert atmosphere and kept in a dark place to
prevent degradation.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Methyl 3-
(benzylamino)propanoate.

o Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[3]
o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[2]

» Respiratory Protection: If working outside of a fume hood or if vapors/mists are generated,
use a NIOSH/MSHA approved respirator.[2]

First-Aid Measures

In the event of exposure, follow these first-aid procedures immediately.

First-Aid Workflow for Exposure

The following diagram illustrates the appropriate first-aid response to skin or eye contact.
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Exposure Event

Skin or Eye Contact
with Methyl 3-(benzylamino)propanoate

£ AN
Ain \Eye
4 Skin Contaﬁ/ ([ \S\§e Contact h

Immediately remove Immediately flush eyes with
contaminated clothing. plenty of water for at least 15 minutes.

Wash skin with plenty of Occasionally lift upper and
soap and water. lower eyelids.
A 4
Seek medlcal attention , :
[ if irritation persists. ] (Seek medical attentlon)
. . J
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Accidental Spill
Spill of Methyl
3-(benzylamino)propanoate

Spill Revsponse

4 N

(Evacuate unnecessary personneD

'

(Ensure adequate ventilation)

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite).

into a suitable container for disposa

( Collect the absorbed material ]
l.
\\

J

/

Cleanup and Disposal

(Clean the spill area thoroughly)

'

[ Dispose of waste in accordance ]
w S.

ith local, state, and federal regulation
. J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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